Cas no 1260658-91-0 (3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole)

• Product Name: 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole
• CAS No: 1260658-91-0
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• MDL: MFCD18262438
• CID: 4691778
• PubChem ID: 50896696
• Update Time: 2025-08-03

3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-methyl-5-nitro-1H-pyrazole
• SBB073705
• FCH1190753
• 3-(chloromethyl)-1-methyl-5-nitropyrazole
• 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole

• MDL： MFCD18262438
• Inchi： 1S/C5H6ClN3O2/c1-8-5(9(10)11)2-4(3-6)7-8/h2H,3H2,1H3
• InChI Key： RXVPLFZDYRMKRY-UHFFFAOYSA-N
• SMILES： ClCC1C=C([N+](=O)[O-])N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole

Recent Advances in the Study of 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole (CAS: 1260658-91-0)

3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole (CAS: 1260658-91-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole is its role as a precursor in the synthesis of novel pyrazole derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound using a modified Vilsmeier-Haack reaction, achieving high yields and purity. The study also explored its reactivity with various nucleophiles, leading to the development of new pyrazole-based inhibitors targeting inflammatory pathways.

In addition to its synthetic utility, recent research has investigated the biological activities of 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole and its derivatives. A preclinical study conducted by researchers at the University of Cambridge revealed that certain pyrazole analogs derived from this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential role in cancer therapy. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that pyrazole derivatives synthesized from 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole showed promising activity against several cancer cell lines, including breast and lung cancer. The study highlighted the compound's ability to modulate key signaling pathways involved in tumor growth and metastasis, making it a valuable scaffold for further drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of pyrazole derivatives derived from 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole. Recent research has focused on improving the bioavailability and metabolic stability of these compounds through structural modifications. For example, a 2023 study in European Journal of Medicinal Chemistry explored the introduction of hydrophilic groups to enhance solubility while maintaining biological activity.

In conclusion, 3-(Chloromethyl)-1-methyl-5-nitro-1H-pyrazole (CAS: 1260658-91-0) continues to be a focal point in medicinal chemistry research due to its versatile applications and potential therapeutic benefits. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery. Researchers are encouraged to explore its derivatives for novel pharmacological activities and to address current limitations in drug development.